
An In-depth Technical Guide to Diethyl 2-(2-
oxopropyl)malonate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Diethyl 2-(2-oxopropyl)malonate

Cat. No.: B1280708 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Diethyl 2-(2-oxopropyl)malonate, also known as diethyl acetonylmalonate, is a versatile

chemical intermediate with significant applications in organic synthesis, particularly in the

construction of heterocyclic compounds and as a precursor to biologically active molecules.

This technical guide provides a comprehensive overview of its physicochemical properties, a

detailed experimental protocol for its synthesis, and explores its utility in research and drug

development.

Core Properties and Data
Diethyl 2-(2-oxopropyl)malonate is a substituted diethyl malonate derivative. Its key

quantitative data are summarized in the table below for easy reference.
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Property Value Reference

Molecular Formula C₁₀H₁₆O₅ [1][2]

Molecular Weight 216.23 g/mol [1][2]

IUPAC Name
diethyl 2-(2-

oxopropyl)propanedioate

CAS Number 23193-18-2 [1][2]

Synonyms

Diethyl acetonylmalonate, 2-

Acetonylmalonic acid diethyl

ester

Physical State Liquid

Boiling Point 296.36 °C at 760 mmHg [2]

Storage Temperature 2-8 °C [2]

Synthesis of Diethyl 2-(2-oxopropyl)malonate: An
Experimental Protocol
The synthesis of diethyl 2-(2-oxopropyl)malonate is most commonly achieved through the

alkylation of diethyl malonate with chloroacetone. This reaction, a classic example of malonic

ester synthesis, involves the formation of an enolate from diethyl malonate, which then acts as

a nucleophile to displace the chloride from chloroacetone.[3]

Reaction Scheme
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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